Cas no 630125-94-9 (Piperazine, 1-[3-amino-5-(trifluoromethyl)benzoyl]-4-ethyl-)
630125-94-9 structure
Product Name:Piperazine, 1-[3-amino-5-(trifluoromethyl)benzoyl]-4-ethyl-
CAS No:630125-94-9
MF:C14H18F3N3O
MW:301.307433605194
CID:1649386
Update Time:2024-09-12
Piperazine, 1-[3-amino-5-(trifluoromethyl)benzoyl]-4-ethyl- Chemical and Physical Properties
Names and Identifiers
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- Piperazine, 1-[3-amino-5-(trifluoromethyl)benzoyl]-4-ethyl-
- Methanone, [3-amino-5-(trifluoromethyl)phenyl](4-ethyl-1-piperazinyl)-
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- Inchi: 1S/C14H18F3N3O/c1-2-19-3-5-20(6-4-19)13(21)10-7-11(14(15,16)17)9-12(18)8-10/h7-9H,2-6,18H2,1H3
- InChI Key: SMXCHHZVCGWEJA-UHFFFAOYSA-N
- SMILES: C(C1=CC(C(F)(F)F)=CC(N)=C1)(N1CCN(CC)CC1)=O
Computed Properties
- Exact Mass: 301.14034
Experimental Properties
- Density: 1.260±0.06 g/cm3(Predicted)
- Boiling Point: 429.3±45.0 °C(Predicted)
- PSA: 49.57
- pka: 7.14±0.10(Predicted)
Piperazine, 1-[3-amino-5-(trifluoromethyl)benzoyl]-4-ethyl- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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